Cas no 4806-87-5 (3,4-dichloro-alpha-methylphenethylamine)

3,4-Dichloro-alpha-methylphenethylamine is a substituted phenethylamine derivative characterized by the presence of chlorine atoms at the 3 and 4 positions of the phenyl ring and a methyl group adjacent to the ethylamine side chain. This structural configuration imparts distinct physicochemical properties, including enhanced stability and potential selectivity in interactions with biological targets. The dichloro substitution may influence electronic distribution and steric hindrance, potentially altering binding affinity in receptor studies. Its rigid framework makes it a candidate for research applications in medicinal chemistry and neuropharmacology, particularly in investigating structure-activity relationships. The compound is handled under controlled conditions due to its reactive functional groups.

3,4-dichloro-alpha-methylphenethylamine structure

4806-87-5 structure

Product Name:3,4-dichloro-alpha-methylphenethylamine

CAS No:4806-87-5

MF:C₉H₁₁Cl₂N

MW:204.096340417862

CID:931763

PubChem ID:17535

Update Time:2025-05-27

3,4-dichloro-alpha-methylphenethylamine Chemical and Physical Properties

Names and Identifiers

- 3,4-dichloro-alpha-methylphenethylamine
- 1-(3,4-dichlorophenyl)propan-2-amine
- 225-366-0
- Lilly-21784
- 3,4-Dichloroamphetamine
- 3,4-DICHLOROPHENYL-2-AMINOPROPANE, (+/-)-
- Phenethylamine, 3,4-dichloro-alpha-methyl-
- AKOS022488711
- 3,4-Dichlorophenyl-2-aminopropane
- Benzeneethanamine, 3,4-dichloro-alpha-methyl- (9CI)
- BDBM50176890
- 4-12-00-02623 (Beilstein Handbook Reference)
- 4Q81NBO3IA
- NCI60_042090
- N10880
- AKOS000161802
- 3,4-DICHLORO-.ALPHA.-METHYLPHENETHYLAMINE
- C9-H11-Cl2-N
- UNII-4Q81NBO3IA
- Lilly 21784
- CHEMBL48888
- 2-(3,4-Dichloro-phenyl)-1-methyl-ethylamine
- EINECS 225-366-0
- SCHEMBL3058411
- Phenethylamine, 3,4-dichloro-.alpha.-methyl-
- Benzeneethanamine, 3,4-dichloro-alpha-methyl-
- Q4634055
- 4806-87-5
- LS-103270
- DTXSID30896913
- Benzeneethanamine, 3,4-dichloro-.alpha.-methyl-
- BRN 2803318
- C9H11Cl2N
- Inchi： 1S/C9H11Cl2N/c1-6(12)4-7-2-3-8(10)9(11)5-7/h2-3,5-6H,4,12H2,1H3
- InChI Key： PUFDZMUCDFIRQY-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)CC(C)N)Cl